1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol
Overview
Description
The compound “1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol” is a complex organic molecule. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The “aminomethyl” and “phenyl” groups suggest the presence of an amine group (-NH2) and a benzene ring, respectively .
Synthesis Analysis
While specific synthesis methods for this compound were not found, pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors . The synthetic strategies often involve ring construction or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The pyrrolidine ring in the molecule is a saturated five-membered ring with one nitrogen atom . The “aminomethyl” group (-NH2) is likely attached to the benzene ring, forming an “aminomethylphenyl” group .Chemical Reactions Analysis
Pyrrolidine derivatives can undergo various chemical reactions. The presence of the amine group and the pyrrolidine ring could potentially allow for reactions such as deamination .Scientific Research Applications
Chemistry and Properties
- Compounds containing pyridine-2,6-diylbis structures, which are chemically related to "1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol", have been extensively studied for their diverse chemical properties and applications. These compounds are known for their ability to form complex compounds with a variety of ligands, exhibiting significant spectroscopic, structural, magnetic, biological, and electrochemical activities. The exploration of these compounds reveals potential areas of interest for further investigation, including the study of unknown analogues that might offer new insights or applications in chemistry and material science (Boča, Jameson, & Linert, 2011).
Biological Activity
- Pyrrolidine-based compounds, such as "1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol", are significant in medicinal chemistry due to their bioactive potential. The pyrrolidine ring, a five-membered nitrogen heterocycle, is widely utilized in drug design for its pharmacophoric properties, contributing to stereochemistry and increasing three-dimensional molecule coverage. This structural feature is crucial in developing compounds for treating human diseases, as it allows for efficient exploration of pharmacophore space and contributes to the bioactivity of molecules. Research on pyrrolidine and its derivatives, including pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones, has shown that these compounds are target-selective bioactive molecules with potential therapeutic applications (Li Petri et al., 2021).
Synthesis and Catalysis
- The synthesis of pyrano[2,3-d]pyrimidine scaffolds, which share a common structural motif with "1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol", highlights the importance of these compounds in pharmaceutical and medicinal industries. These scaffolds are key precursors for a wide range of synthetic applications due to their bioavailability. The development of these compounds is challenging due to their structural complexity, but recent advancements in using hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, have facilitated their synthesis. This review underscores the application of these catalysts in creating pyrano[2,3-d]pyrimidine derivatives, demonstrating the scaffold's broad applicability and the ongoing interest in developing lead molecules for therapeutic use (Parmar, Vala, & Patel, 2023).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c12-7-9-3-1-2-4-11(9)13-6-5-10(14)8-13/h1-4,10,14H,5-8,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTBPBFJZHZJYOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C2=CC=CC=C2CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(Aminomethyl)phenyl]-3-pyrrolidinol | |
CAS RN |
1220033-92-0 | |
Record name | 1-[2-(aminomethyl)phenyl]pyrrolidin-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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